Cas no 2034503-28-9 (2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide)

• Product Name: 2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide
• CAS No: 2034503-28-9
• MF: C₂₁H₂₄F₂N₄O
• MW: 386.438271522522
• CID: 5352872
• Update Time: 2025-06-14

2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,4-difluorophenyl)-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)acetamide
• 2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide

• Inchi： 1S/C21H24F2N4O/c22-16-6-5-14(18(23)13-16)12-21(28)24-17-7-9-27(10-8-17)20-11-15-3-1-2-4-19(15)25-26-20/h5-6,11,13,17H,1-4,7-10,12H2,(H,24,28)
• InChI Key： FYJUKNFVNPBTNL-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1CC(NC1CCN(C2=CC3=C(CCCC3)N=N2)CC1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 529
• XLogP3: 3.2
• Topological Polar Surface Area: 58.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on 2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide

Comprehensive Overview of 2-(2,4-Difluorophenyl)-N-[1-(5,6,7,8-Tetrahydrocinnolin-3-yl)Piperidin-4-yl]Acetamide (CAS 2034503-28-9)

2-(2,4-Difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide (CAS 2034503-28-9) is a novel small-molecule compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic acetamide derivatives, which are increasingly explored for their bioactivity in modulating specific biological pathways. The presence of both difluorophenyl and tetrahydrocinnolin moieties in its structure contributes to its distinct physicochemical properties, making it a subject of interest in drug discovery programs.

In recent years, the demand for targeted small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are particularly interested in compounds like 2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide due to their potential to interact with G-protein-coupled receptors (GPCRs) or kinase enzymes, which are critical in diseases such as cancer, inflammation, and neurological disorders. The compound’s piperidine and cinnoline scaffolds are known to enhance blood-brain barrier permeability, a highly sought-after property in CNS drug development.

The synthesis of CAS 2034503-28-9 involves multi-step organic reactions, including amide coupling and cyclization strategies, often optimized for yield and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize its structure and ensure batch consistency. Given the growing emphasis on green chemistry, recent studies have also explored eco-friendly synthetic routes for similar compounds, aligning with the pharmaceutical industry’s sustainability goals.

From a pharmacological perspective, preliminary studies suggest that 2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide may exhibit selective binding affinity for specific protein targets. For instance, its fluorinated aromatic ring could enhance metabolic stability, while the tetrahydrocinnolin core may contribute to π-stacking interactions with biological macromolecules. These attributes make it a promising candidate for further structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, compounds like CAS 2034503-28-9 are frequently analyzed using molecular docking simulations and machine learning models to predict their binding modes and optimize their scaffolds. This aligns with the broader trend of integrating computational chemistry into early-stage research, reducing time and costs associated with experimental screening. Additionally, the compound’s lipophilicity and polar surface area are key parameters evaluated in silico to assess its drug-likeness.

As the scientific community continues to explore innovative therapeutic agents, 2-(2,4-difluorophenyl)-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]acetamide represents a compelling case study in rational drug design. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists, pharmacologists, and computational biologists. Future research directions may include in vivo efficacy studies and toxicological profiling to validate its potential as a lead compound.